Cas no 1934266-17-7 (3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid)

3,7-Dimethyl-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-6-carboxylic acid is a heterocyclic compound featuring a fused triazolopyrazine core with a carboxylic acid functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The dimethyl substitution enhances stability and influences steric and electronic properties, while the carboxylic acid moiety offers versatility for further derivatization. This compound is suitable for applications in medicinal chemistry, such as the design of enzyme inhibitors or receptor modulators. Its well-defined chemical properties and synthetic accessibility make it a practical choice for research and industrial applications requiring precise molecular modifications.
3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid structure
1934266-17-7 structure
Product Name:3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid
CAS No:1934266-17-7
MF:C8H12N4O2
MW:196.206480979919
MDL:MFCD30344726
CID:5246791
PubChem ID:126790567
Update Time:2026-03-09

3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-3,7-dimethyl-
    • 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid
    • MDL: MFCD30344726
    • Inchi: 1S/C8H12N4O2/c1-5-9-10-7-4-11(2)6(8(13)14)3-12(5)7/h6H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: WBNZLEUKQIIYGA-UHFFFAOYSA-N
    • SMILES: C12=NN=C(C)N1CC(C(O)=O)N(C)C2

3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid Pricemore >>

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Additional information on 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid

Comprehensive Overview of 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid (CAS No. 1934266-17-7)

The compound 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid (CAS No. 1934266-17-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolo-pyrazine core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in synthetic chemistry and the need for more efficient therapeutic agents. The 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid stands out due to its structural versatility, which allows for modifications to enhance its pharmacokinetic properties. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where molecules with tailored functionalities are highly sought after.

One of the most frequently asked questions about this compound revolves around its synthetic pathways. The synthesis of 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid typically involves multi-step reactions, including cyclization and carboxylation processes. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact, a topic of growing importance in the scientific community. Additionally, its solubility and stability under physiological conditions are critical factors for its potential use in drug formulations.

The compound's mechanism of action is another area of intense investigation. Preliminary studies suggest that its triazolo-pyrazine moiety may exhibit affinity for specific protein binding sites, making it a valuable tool for structure-activity relationship (SAR) studies. This has implications for diseases such as cancer and neurodegenerative disorders, where modulating protein interactions is a key therapeutic strategy. Furthermore, its low toxicity profile in early-stage assays has sparked interest in its potential as a lead compound for further development.

From an industrial perspective, the scalability of 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid production is a critical consideration. Companies are investing in continuous flow chemistry and other advanced manufacturing techniques to meet the growing demand. This aligns with broader industry trends toward sustainable synthesis and cost-effective production methods. The compound's potential applications extend beyond pharmaceuticals, including its use in agrochemicals and functional materials, where its unique properties could offer innovative solutions.

In conclusion, 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid (CAS No. 1934266-17-7) represents a fascinating area of research with broad implications for multiple industries. Its structural complexity, combined with its bioactive potential, positions it as a molecule of significant interest. As scientific understanding of its properties deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics and materials.

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